Catenane-based mechanically-linked block copolymers†

Chemical Communications Pub Date: 2015-12-21 DOI: 10.1039/C5CC09775D

Abstract

An original strategy for the synthesis of diblock copolymers where the blocks are linked by a catenane junction is described. Starting from a functionalized catenane precursor, our strategy enables the preparation of a variety of copolymers by different techniques such as ROP, ATRP and CuAAC click reaction.

Graphical abstract: Catenane-based mechanically-linked block copolymers
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